5,7-Dimethoxyphthalide

Specification

• CAS No.: 3465-69-8
• Molecular Formula: C10H10O4
• Molecular Weight: 194.18g/mol
• IUPAC Name: 5,7-dimethoxy-3H-2-benzofuran-1-one
• Standard InChI: InChI=1S/C10H10O4/c1-12-7-3-6-5-14-10(11)9(6)8(4-7)13-2/h3-4H,5H2,1-2H3
• Standard InChI Key: ODHPXVGFARBBSK-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C(=C1)OC)C(=O)OC2
• Canonical SMILES: COC1=CC2=C(C(=C1)OC)C(=O)OC2

Introduction

Chemical Properties and Structural Characteristics

5,7-Dimethoxyisobenzofuran-1(3H)-one is a benzofuran derivative characterized by a lactone ring fused to a benzene ring with two methoxy substituents at positions 5 and 7. This compound exhibits several distinct physical and chemical properties that make it valuable for research applications.

Basic Chemical Data

Table 1: Fundamental Chemical Properties of 5,7-Dimethoxyisobenzofuran-1(3H)-one

Property	Value
CAS Number	3465-69-8
Molecular Formula	C₁₀H₁₀O₄
Molecular Weight	194.184 g/mol
IUPAC Name	5,7-dimethoxy-3H-2-benzofuran-1-one
Density	1.3±0.1 g/cm³
Boiling Point	404.2±45.0 °C at 760 mmHg
Flash Point	185.1±28.8 °C

The compound possesses a distinctive molecular structure with a five-membered lactone ring connected to a benzene ring bearing two methoxy groups. These structural features contribute to its chemical reactivity and potential for further functionalization. The presence of a lactone moiety makes it susceptible to nucleophilic attack, which is particularly important for its role in organic synthesis.

Spectroscopic and Structural Analysis

Spectroscopic analysis of 5,7-Dimethoxyisobenzofuran-1(3H)-one provides valuable information about its molecular arrangement. Crystallographic studies have established that the compound crystallizes in a monoclinic crystal system with space group P21/c. The molecular structure exhibits a nearly planar configuration, which has significant implications for its biological interactions and reactivity patterns.

The standard InChI representation of the compound is InChI=1S/C10H10O4/c1-12-7-3-6-5-14-10(11)9(6)8(4-7)13-2/h3-4H,5H2,1-2H3, which encodes its structural arrangement in a standardized format. This representation is useful for database searches and computational studies of the compound's properties.

Synthesis Methods

The preparation of 5,7-Dimethoxyisobenzofuran-1(3H)-one can be achieved through various synthetic strategies, each with specific advantages depending on the available starting materials and desired scale.

Classical Synthetic Routes

Multiple synthetic pathways have been documented for obtaining 5,7-Dimethoxyisobenzofuran-1(3H)-one. According to the literature, it can be synthesized from precursors such as 5,7-dihydroxyphthalide, 6-iodo-3-methoxybenzyl alcohols, or 3,5-dimethoxybenzyl alcohol. These diverse starting points provide flexibility in synthetic planning based on reagent availability.

One common approach involves cyclization reactions, which typically proceed through the formation of a lactone ring from appropriately functionalized benzoic acid derivatives. The cyclization step is often the key transformation in these synthetic routes, establishing the characteristic isobenzofuran-1(3H)-one framework.

Modern Synthetic Approaches

Contemporary synthetic methods for 5,7-Dimethoxyisobenzofuran-1(3H)-one focus on improving efficiency, yield, and environmental impact. Some recent approaches employ catalytic methods or microwave-assisted reactions to enhance reaction rates and selectivity.

Biological Activity

Research indicates that 5,7-Dimethoxyisobenzofuran-1(3H)-one and its related compounds exhibit notable biological activities that may be relevant for pharmaceutical applications.

Pharmacological Properties

While specific pharmacological data for 5,7-Dimethoxyisobenzofuran-1(3H)-one is limited in the provided search results, related compounds in the phthalide family have demonstrated diverse biological effects. For instance, a study on 3-heptylidene-4,6-dimethoxy-3H-isobenzofuran-1-one, a related compound, showed potential anticancer properties through interactions with chemotherapeutic agents like cyclophosphamide and cisplatin.

The structural similarity suggests that 5,7-Dimethoxyisobenzofuran-1(3H)-one might also possess biological activities worth investigating. The presence of methoxy groups at positions 5 and 7 could contribute to specific receptor interactions or modulate lipophilicity, affecting the compound's biological profile.

Research Applications

5,7-Dimethoxyisobenzofuran-1(3H)-one serves as an important intermediate in the synthesis of biologically active compounds. It has been utilized in the preparation of compounds such as 5,7-dimethoxy-4-methylphthalide, 5,7-dihydroxy-4-methylphthalide, and derivatives of mycophenolic acid, which possess immunosuppressive properties.

The compound's value extends beyond being a synthetic building block, as it may also possess intrinsic biological activities that merit further investigation. Its role as a precursor to compounds with established pharmacological effects highlights its significance in medicinal chemistry research.

Crystallographic Properties

The three-dimensional structure of 5,7-Dimethoxyisobenzofuran-1(3H)-one has been determined through X-ray crystallography, providing important insights into its molecular arrangement and potential interaction sites.

Crystal Structure Analysis

Crystallographic studies have revealed that 5,7-Dimethoxyisobenzofuran-1(3H)-one crystallizes in a monoclinic crystal system with space group P21/c. The crystal structure exhibits specific unit cell parameters that define its three-dimensional arrangement:

Table 2: Crystallographic Parameters of 5,7-Dimethoxyisobenzofuran-1(3H)-one

Parameter	Value
Crystal System	Monoclinic
Space Group	P21/c
Hall Symbol	-P 2ybc
Unit Cell Dimension a	8.532(3) Å
Unit Cell Dimension b	25.877 Å

These crystallographic parameters are essential for understanding the compound's packing arrangement in the solid state, which can influence its physical properties and reactivity patterns.

Molecular Geometry

The molecular geometry of 5,7-Dimethoxyisobenzofuran-1(3H)-one features a nearly planar configuration, with the benzene ring and the lactone ring existing approximately in the same plane. This planarity is an important structural feature that can influence the compound's ability to interact with biological targets and participate in specific chemical reactions.

The methoxy groups at positions 5 and 7 extend slightly out of the plane, contributing to the three-dimensional shape of the molecule and potentially creating specific interaction sites for hydrogen bonding or other non-covalent interactions.

Structure-Activity Relationships

Understanding the relationship between the structure of 5,7-Dimethoxyisobenzofuran-1(3H)-one and its biological activity provides valuable insights for drug design and the development of related compounds with enhanced properties.

Key Structural Features

The key structural elements of 5,7-Dimethoxyisobenzofuran-1(3H)-one that contribute to its chemical and biological properties include:

• The lactone ring, which can undergo ring-opening reactions and serves as a reactive site for nucleophilic attack

• The benzene ring, providing a rigid scaffold and opportunities for π-π interactions

• The methoxy groups at positions 5 and 7, which can participate in hydrogen bonding and modulate the compound's lipophilicity

These structural features collectively determine the compound's reactivity, stability, and interaction potential with biological targets.

Comparison with Related Compounds

Several compounds share structural similarities with 5,7-Dimethoxyisobenzofuran-1(3H)-one, including various substituted phthalides and isobenzofuranones. Comparing their properties provides insights into structure-activity relationships within this class of compounds.

For example, 3-heptylidene-4,6-dimethoxy-3H-isobenzofuran-1-one, a related compound, has been studied for its genotoxic potential and interactions with chemotherapy drugs. The addition of a heptylidene group at position 3 significantly alters the biological profile, suggesting that modifications at this position can dramatically influence activity.

Similarly, 6-Carboxy-5,7-dimethoxy-1(3H)-isobenzofuranone represents another structural variant with a carboxy group at position 6. This modification introduces additional hydrogen bonding capabilities that can affect crystallization behavior and biological interactions.

Desired Concentration	Volume Required for 1 mg	Volume Required for 5 mg	Volume Required for 10 mg
1 mM	5.1498 mL	25.7488 mL	51.4975 mL
5 mM	1.03 mL	5.1498 mL	Not provided

To increase solubility, it is recommended to heat the sample tube to 37°C and then place it in an ultrasonic bath for a short period. This procedure can help achieve complete dissolution and ensure accurate concentration in prepared solutions.

Research Applications and Future Directions

5,7-Dimethoxyisobenzofuran-1(3H)-one has demonstrated significant utility in various research contexts, with potential for expanded applications in medicinal chemistry and organic synthesis.

Current Research Applications

The compound serves as a valuable intermediate in the synthesis of various biologically active molecules. It has been reported as a key precursor in the preparation of compounds such as 5,7-dimethoxy-4-methylphthalide, 5,7-dihydroxy-4-methylphthalide, and derivatives of mycophenolic acid, which possess immunosuppressive properties.

Additionally, structural analogs of 5,7-Dimethoxyisobenzofuran-1(3H)-one have been investigated for their potential as chemotherapeutic agents or adjuvants. For example, 3-heptylidene-4,6-dimethoxy-3H-isobenzofuran-1-one has shown promise in enhancing the effects of cyclophosphamide and cisplatin while potentially reducing adverse effects.

Future Research Directions

Several promising research directions for 5,7-Dimethoxyisobenzofuran-1(3H)-one and its derivatives include:

• Further exploration of structure-activity relationships to develop compounds with enhanced biological activities

• Investigation of potential applications in targeted drug delivery systems

• Development of more efficient and environmentally friendly synthetic routes

• Exploration of novel derivatization strategies to access diverse chemical libraries

• Detailed mechanistic studies to elucidate the compound's interactions with biological targets

These research avenues could significantly expand our understanding of 5,7-Dimethoxyisobenzofuran-1(3H)-one and enhance its utility in pharmaceutical research and organic synthesis.